Cas no 1384427-45-5 ((3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride)

• Product Name: (3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride
• CAS No: 1384427-45-5
• MF: C₆H₁₂ClN₃
• MW: 161.632579803467
• CID: 4595793
• PubChem ID: 71755998
• Update Time: 2025-05-19

(3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride

• Inchi： 1S/C6H11N3.ClH/c1-4-6(3-7)5(2)9-8-4;/h3,7H2,1-2H3,(H,8,9);1H
• InChI Key： VAAYKYAEPZREAL-UHFFFAOYSA-N
• SMILES： C(C1=C(NN=C1C)C)N.Cl

(3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride

Comprehensive Guide to (3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride (CAS No: 1384427-45-5)

(3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride (CAS No: 1384427-45-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyrazole derivative, is widely studied for its potential applications in drug discovery and medicinal chemistry. With the increasing demand for novel therapeutic agents, researchers are exploring the unique properties of 3,5-dimethyl-1H-pyrazole-4-methanamine hydrochloride to develop innovative solutions for various health challenges.

The molecular structure of (3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride features a pyrazole ring substituted with methyl groups at the 3 and 5 positions, along with an aminomethyl group at the 4 position. This structural configuration contributes to its reactivity and potential as a building block in synthetic chemistry. The hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental and industrial applications. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules.

One of the key areas where 1384427-45-5 is being explored is in the development of small-molecule inhibitors. Given the rise of personalized medicine and targeted therapies, compounds like 3,5-dimethyl-1H-pyrazole-4-methanamine hydrochloride are being investigated for their ability to modulate specific biological pathways. Recent studies have highlighted its potential in designing molecules that interact with enzymes or receptors involved in disease mechanisms, making it a valuable asset in modern drug discovery pipelines.

In addition to its pharmaceutical applications, (3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride is also utilized in agrochemical research. The agricultural sector is increasingly focusing on sustainable and eco-friendly solutions, and this compound’s structural versatility allows it to be incorporated into novel pesticide or herbicide formulations. Its role in enhancing crop protection while minimizing environmental impact aligns with global trends toward greener chemistry.

The synthesis and characterization of 1384427-45-5 involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, which are critical for research and industrial use. As the demand for high-quality chemical intermediates grows, suppliers and manufacturers are optimizing production processes to meet the needs of academic and commercial laboratories worldwide.

Market trends indicate a rising interest in pyrazole-based compounds, driven by their diverse applications in life sciences and material chemistry. The unique properties of (3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride make it a promising candidate for further exploration in areas such as catalysis, material science, and even nanotechnology. Researchers are also investigating its potential in creating functionalized materials with tailored properties for specific industrial uses.

For those seeking reliable sources of 3,5-dimethyl-1H-pyrazole-4-methanamine hydrochloride, it is essential to partner with reputable suppliers who adhere to stringent quality control standards. Proper storage and handling are crucial to maintaining the compound’s integrity, and safety data sheets (SDS) should always be consulted before use. As regulatory frameworks evolve, compliance with international standards ensures the responsible and ethical use of such chemicals in research and development.

In conclusion, (3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride (CAS No: 1384427-45-5) represents a versatile and valuable compound in contemporary chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting its broad utility. As scientific advancements continue, this pyrazole derivative is poised to play a pivotal role in addressing some of the most pressing challenges in health, agriculture, and technology. Researchers and industry professionals are encouraged to explore its potential further, leveraging its unique properties for innovative solutions.